Cas no 2227707-54-0 (rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol)

• Product Name: rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol
• CAS No: 2227707-54-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6110904
• PubChem ID: 165717166
• Update Time: 2025-08-05

rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol
• rac-4-[(1R,2S)-2-aminocyclopropyl]-3-methoxyphenol
• EN300-1803108
• 2227707-54-0

• Inchi： 1S/C10H13NO2/c1-13-10-4-6(12)2-3-7(10)8-5-9(8)11/h2-4,8-9,12H,5,11H2,1H3/t8-,9+/m0/s1
• InChI Key： DQRMRPMDONZNMO-DTWKUNHWSA-N
• SMILES： O(C)C1C=C(C=CC=1[C@@H]1C[C@H]1N)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol

Introduction to rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol (CAS No. 2227707-54-0)

rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol (CAS No. 2227707-54-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a methoxyphenol moiety, which contribute to its potential biological activities and therapeutic applications.

The chiral nature of rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol makes it particularly interesting for the development of enantiomerically pure drugs. Chirality plays a crucial role in the pharmacological properties of many compounds, as different enantiomers can exhibit distinct biological activities, pharmacokinetics, and toxicity profiles. Therefore, understanding and controlling the chirality of this compound is essential for optimizing its therapeutic potential.

Recent studies have explored the pharmacological properties of rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol. One notable area of research is its potential as an antioxidant. The presence of the methoxyphenol group suggests that this compound may have significant antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol has been investigated for its anti-inflammatory effects. Inflammatory responses are involved in a wide range of diseases, and compounds with anti-inflammatory properties can have broad therapeutic applications. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models.

The cyclopropyl ring in rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol is another key structural feature that contributes to its biological activity. Cyclopropyl-containing compounds often exhibit unique pharmacological profiles due to their high strain energy and conformational rigidity. This can lead to improved binding affinity and selectivity for specific biological targets, making them valuable candidates for drug development.

One of the challenges in working with chiral compounds like rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol is the separation of enantiomers. Various chromatographic techniques, such as chiral HPLC (High Performance Liquid Chromatography), have been employed to achieve enantiomeric separation. These methods are crucial for producing enantiomerically pure forms of the compound, which can have different therapeutic effects and safety profiles.

The synthesis of rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol has also been a focus of recent research. Several synthetic routes have been developed to produce this compound efficiently and with high stereoselectivity. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during synthesis. These methods not only improve the yield and purity of the desired enantiomer but also reduce the overall cost and environmental impact of the synthesis process.

In terms of pharmacokinetics, studies have shown that rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its bioavailability and stability in biological systems are important factors that influence its therapeutic efficacy and safety profile. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

The potential applications of rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol extend beyond its antioxidant and anti-inflammatory properties. It has also been studied for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to reduce oxidative stress and inflammation may help protect neuronal cells from damage and promote neuroregeneration.

Furthermore, rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol has shown promise in preclinical studies as a potential treatment for cardiovascular diseases. Its anti-inflammatory and antioxidant activities may help reduce arterial inflammation and prevent atherosclerosis, a leading cause of heart disease.

In conclusion, rac-4-(1R,2S)-2-aminocyclopropyl-3-methoxyphenol (CAS No. 2227707-54-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including chirality and functional groups like the cyclopropyl ring and methoxyphenol moiety, make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.